Cas no 1443338-76-8 (3-(3-ethoxyphenyl)pentan-3-ol)

3-(3-Ethoxyphenyl)pentan-3-ol is a tertiary alcohol compound featuring an ethoxy-substituted phenyl group. Its molecular structure, combining an aromatic ether moiety with a pentanol backbone, lends it utility as an intermediate in organic synthesis and specialty chemical applications. The compound's sterically hindered alcohol group enhances stability, making it suitable for controlled reactions, while the ethoxy substituent offers potential for further functionalization. Its balanced lipophilicity and moderate polarity may be advantageous in pharmaceutical or agrochemical research, particularly in the development of bioactive molecules. The compound's defined structure ensures reproducibility in synthetic pathways, supporting its use in method development and fine chemical production.
3-(3-ethoxyphenyl)pentan-3-ol structure
3-(3-ethoxyphenyl)pentan-3-ol structure
Product Name:3-(3-ethoxyphenyl)pentan-3-ol
CAS No:1443338-76-8
MF:C13H20O2
MW:208.296704292297
MDL:MFCD20528658
CID:5190045
Update Time:2026-03-05

3-(3-ethoxyphenyl)pentan-3-ol Chemical and Physical Properties

Names and Identifiers

    • 3-(3-ethoxyphenyl)pentan-3-ol
    • MDL: MFCD20528658
    • Inchi: 1S/C13H20O2/c1-4-13(14,5-2)11-8-7-9-12(10-11)15-6-3/h7-10,14H,4-6H2,1-3H3
    • InChI Key: HSMWABWCDAGKQR-UHFFFAOYSA-N
    • SMILES: CCC(C1=CC=CC(OCC)=C1)(O)CC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5

3-(3-ethoxyphenyl)pentan-3-ol Pricemore >>

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Additional information on 3-(3-ethoxyphenyl)pentan-3-ol

Recent Advances in the Study of 3-(3-ethoxyphenyl)pentan-3-ol (CAS: 1443338-76-8) in Chemical Biology and Pharmaceutical Research

The compound 3-(3-ethoxyphenyl)pentan-3-ol (CAS: 1443338-76-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of interest is the compound's role as a potential modulator of central nervous system (CNS) activity. Preliminary investigations suggest that 3-(3-ethoxyphenyl)pentan-3-ol may interact with neurotransmitter receptors, particularly those involved in GABAergic signaling. This interaction could have implications for the treatment of neurological disorders such as anxiety, epilepsy, and insomnia. Researchers are currently exploring its efficacy and safety profile in preclinical models to determine its therapeutic viability.

In addition to its CNS-related applications, recent studies have also investigated the compound's potential as an anti-inflammatory agent. In vitro and in vivo experiments have demonstrated that 3-(3-ethoxyphenyl)pentan-3-ol can inhibit the production of pro-inflammatory cytokines, suggesting a possible role in managing inflammatory conditions. These findings are particularly relevant given the growing need for novel anti-inflammatory drugs with fewer side effects than currently available options.

The synthetic chemistry of 3-(3-ethoxyphenyl)pentan-3-ol has also been a focal point of recent research. Advances in catalytic methods and green chemistry have enabled more efficient and sustainable production of this compound. Researchers have developed novel synthetic routes that improve yield and purity, which are critical for scaling up production for pharmaceutical applications. These developments are expected to facilitate further studies and potential commercialization of the compound.

Despite these promising findings, challenges remain in the development of 3-(3-ethoxyphenyl)pentan-3-ol as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Ongoing research aims to optimize the compound's pharmacokinetic and pharmacodynamic properties to enhance its clinical potential. Collaborative efforts between academic institutions and pharmaceutical companies are likely to play a pivotal role in overcoming these hurdles.

In conclusion, 3-(3-ethoxyphenyl)pentan-3-ol (CAS: 1443338-76-8) represents a promising candidate for further investigation in the fields of chemical biology and pharmaceuticals. Its diverse pharmacological activities and improved synthetic accessibility make it a valuable subject of study. As research progresses, this compound may pave the way for new therapeutic options in neurology and inflammation, addressing unmet medical needs in these areas.

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